![molecular formula C14H18N2O6 B5089642 ethyl beta-hydroxy-3-nitro-N-propionylphenylalaninate](/img/structure/B5089642.png)
ethyl beta-hydroxy-3-nitro-N-propionylphenylalaninate
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Overview
Description
Ethyl beta-hydroxy-3-nitro-N-propionylphenylalaninate, also known as ENPP, is a chemical compound that has gained significant interest in the field of scientific research due to its potential applications in various areas, including medicine, agriculture, and environmental science.
Mechanism of Action
Ethyl beta-hydroxy-3-nitro-N-propionylphenylalaninate acts as a competitive inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine in the brain. By inhibiting acetylcholinesterase, this compound can increase the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including increasing the levels of acetylcholine in the brain, improving cognitive function and memory, and reducing oxidative stress and inflammation. This compound has also been shown to have potential anti-cancer effects by inhibiting the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
Ethyl beta-hydroxy-3-nitro-N-propionylphenylalaninate has several advantages for lab experiments, including its high solubility in organic solvents, its fluorescent properties, and its potential therapeutic applications. However, this compound also has some limitations, such as its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on ethyl beta-hydroxy-3-nitro-N-propionylphenylalaninate, including further studies on its potential therapeutic applications, such as in the treatment of cancer and neurological disorders. Additionally, research could focus on developing new synthetic methods for this compound and its derivatives, as well as investigating its potential applications in agriculture and environmental science.
Conclusion
This compound is a chemical compound that has gained significant interest in the field of scientific research due to its potential applications in various areas, including medicine, agriculture, and environmental science. This paper has provided an overview of this compound, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research on this compound has the potential to lead to new discoveries and advancements in various fields of science.
Synthesis Methods
Ethyl beta-hydroxy-3-nitro-N-propionylphenylalaninate is synthesized through the reaction of 3-nitrophenylalanine with ethyl chloroformate and propionic anhydride in the presence of a base catalyst. The resulting product is a white solid that is soluble in organic solvents such as chloroform, methanol, and ethanol.
Scientific Research Applications
Ethyl beta-hydroxy-3-nitro-N-propionylphenylalaninate has been used in various scientific research applications, including as a fluorescent probe for protein labeling, a substrate for enzymatic assays, and a precursor for the synthesis of other compounds. This compound has also been studied for its potential therapeutic applications, such as in the treatment of cancer, Alzheimer's disease, and other neurological disorders.
Properties
IUPAC Name |
ethyl 3-hydroxy-3-(3-nitrophenyl)-2-(propanoylamino)propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O6/c1-3-11(17)15-12(14(19)22-4-2)13(18)9-6-5-7-10(8-9)16(20)21/h5-8,12-13,18H,3-4H2,1-2H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOSQYOWEBITMLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC(C(C1=CC(=CC=C1)[N+](=O)[O-])O)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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